Cas no 2306253-80-3 (tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate)

Technical Introduction: tert-Butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate is a chiral spirocyclic compound featuring a fluorinated and amino-substituted framework. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage. The stereochemistry at the 2S and 4R positions ensures precise spatial orientation, making it valuable for asymmetric synthesis and medicinal chemistry applications. The fluorine substitution introduces electronic and steric effects, potentially improving binding affinity in bioactive molecules. Its spirocyclic structure offers conformational rigidity, advantageous for designing constrained pharmacophores. This compound serves as a versatile intermediate in the synthesis of complex heterocycles and targeted drug candidates, particularly in central nervous system (CNS) and protease inhibitor research.

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate structure

2306253-80-3 structure

Product Name:tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate

CAS No:2306253-80-3

MF:C₁₄H₂₅FN₂O₂

MW:272.358907461166

CID:5164963

Update Time:2026-03-04

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-8-carboxylic acid, 1-amino-3-fluoro-, 1,1-dimethylethyl ester, (1R,3S)-
- tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate
- Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-6-4-14(5-7-17)9-10(15)8-11(14)16/h10-11H,4-9,16H2,1-3H3/t10-,11-/m1/s1
- InChI Key： BLRUHCBJAQKHAO-GHMZBOCLSA-N
- SMILES： [C@H]1(N)C2(CCN(C(OC(C)(C)C)=O)CC2)C[C@H](F)C1

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Bestfluorodrug	YF1040012-1.0g	tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	97%	1.0g	￥12000	2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-100MG	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	100MG	￥ 3,762.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-250MG	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	250MG	￥ 6,019.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-500MG	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	500MG	￥ 10,032.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-1G	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	1g	￥ 15,041.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-5G	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	5g	￥ 45,124.00	2023-03-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-100mg	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	100mg	￥15030	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-250mg	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	250mg	￥22555	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-500mg	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	500mg	￥30078	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-1g	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	1g	￥35095	2023-03-11